2-[(2-Chlorophenyl)methylsulfanyl]-1-(4-fluorophenyl)sulfonyl-4,5-dihydroimidazole

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-1-(4-fluorophenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C16H14ClFN2O2S2/c17-15-4-2-1-3-12(15)11-23-16-19-9-10-20(16)24(21,22)14-7-5-13(18)6-8-14/h1-8H,9-11H2
• InChI Key: QGPSONAZOVFXIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H14ClFN2O2S2
• Molecular Weight: 384.9 g/mol

Description

2-[(2-Chlorophenyl)methylsulfanyl]-1-(4-fluorophenyl)sulfonyl-4,5-dihydroimidazole is a useful research compound. Its molecular formula is C16H14ClFN2O2S2 and its molecular weight is 384.87. The purity is usually 95%.
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Scientific Research Applications

Docking Studies and Structural Analysis

Research on tetrazole derivatives, including compounds similar in complexity to the one mentioned, demonstrates their potential in docking studies to understand molecular interactions within biological systems, such as enzyme inhibition. For instance, Al-Hourani et al. (2015) explored the crystal structure and docking studies of two tetrazole derivatives to understand their interaction with the cyclooxygenase-2 enzyme, highlighting the role of structural analysis in identifying potent COX-2 inhibitors (Al-Hourani et al., 2015).

Antibacterial and Pesticidal Applications

Compounds with sulfone and sulfonyl groups have shown promising antibacterial and pesticidal activities. Shi et al. (2015) found that sulfone derivatives containing 1,3,4-oxadiazole moieties exhibited significant antibacterial activities against rice bacterial leaf blight, demonstrating the application of such compounds in addressing agricultural challenges (Shi et al., 2015).

Material Science and Polymer Chemistry

Sulfone and sulfonyl containing compounds are also pivotal in material science, particularly in the development of high-performance polymers. Tapaswi et al. (2015) synthesized transparent aromatic polyimides derived from thiophenyl-substituted benzidines, showing applications in creating materials with high refractive indices and small birefringence, suitable for optical materials (Tapaswi et al., 2015).

Drug Discovery and Medicinal Chemistry

In drug discovery, sulfone and sulfonyl compounds have been explored for their medicinal properties. Thangarasu et al. (2019) investigated the synthesis and drug efficacy of novel pyrazoles, including sulfone moieties, through in silico, in vitro, and cytotoxicity validations, demonstrating the importance of such compounds in developing new therapeutics (Thangarasu et al., 2019).